
BC-105 solubility protocol DMSO PEG300
formulation

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: BC-105;Pizotyline

Cat. No.: B11934482

Get Quote

Application Note: Solubilization and Formulation Protocol for BC-105 (BNC105 Analog)

Executive Summary
This Application Note details the optimized solubilization protocol for BC-105 (functionally

identified here as the active agent of the vascular disrupting class, analogous to BNC105). BC-

105 is a hydrophobic small molecule tubulin polymerization inhibitor characterized by low

aqueous solubility, necessitating a co-solvent system for effective in vivo and in vitro delivery.[1]

The protocol utilizes a DMSO / PEG300 / Tween 80 vehicle system.[1][2][3][4] This formulation

overcomes the thermodynamic instability of the compound in aqueous media, preventing

precipitation ("crashing out") upon physiological dilution.

Core Formulation Strategy:

Solvent: DMSO (Dimethyl Sulfoxide) – Dissolves the crystalline drug.[1]

Co-Solvent: PEG300 (Polyethylene Glycol 300) – Stabilizes the hydrophobic molecule in a

semi-aqueous environment.[1]
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Surfactant: Tween 80 (Polysorbate 80) – Prevents aggregation and micro-precipitation.[1]

Carrier: Saline/Water – Adjusts tonicity for biological compatibility.[1]

Compound Profile & Physicochemical Challenges
Understanding the "why" behind the protocol is critical for reproducibility.[1]

Compound Identity: BC-105 (Active small molecule; distinct from its phosphate prodrug

form).[1]

Molecular Weight: ~372.4 g/mol .[1]

Target: Tubulin colchicine-binding site; Vascular Disrupting Agent (VDA).[1]

Solubility Class: BCS Class II/IV (Low Solubility, Variable Permeability).[1]

Challenge: BC-105 exhibits high lipophilicity (LogP > 3.0). Direct addition to water results in

immediate precipitation.[1] The Order of Addition defined below is non-negotiable to maintain

a stable micro-emulsion.

Reagents and Equipment
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Reagent Grade Purpose

BC-105 >98% Purity
Active Pharmaceutical

Ingredient (API).[1]

DMSO Anhydrous, Cell Culture Grade
Primary solvent.[1] Must be

sterile.[1][5][6]

PEG300
Ph.[1][2][3][7] Eur. / USP

Grade

Co-solvent.[1] Low molecular

weight reduces viscosity.[1]

Tween 80 Low Peroxide / Oxidant-Free
Surfactant.[1] Critical for

preventing aggregation.[1]

Saline (0.9%) Sterile, Endotoxin-Free Aqueous carrier phase.[1]

Vortex Mixer High Speed
Essential for rapid dispersion.

[1]

Sonicator Bath type
Optional; aids in dissolving

stubborn crystals.[1]

Formulation Protocols
Protocol A: Preparation of 1000x Stock Solution
Store this stock at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Weigh 10 mg of BC-105 powder into a sterile amber glass vial (protect from light).

Add 1 mL of 100% Anhydrous DMSO.

Vortex vigorously for 30–60 seconds.

Visual Check: Ensure the solution is perfectly clear with no visible crystals.[1] If cloudy,

sonicate in a water bath at 37°C for 5 minutes.

Result: 10 mg/mL Stock Solution.
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Protocol B: The "Standard" In Vivo Formulation
(10:40:5:45)
Target Concentration: 1 mg/mL (Adjustable based on stock). Vehicle Composition: 10% DMSO

/ 40% PEG300 / 5% Tween 80 / 45% Saline.

Critical Warning: You must follow the exact order of addition. Adding saline before PEG300 will

cause immediate, irreversible precipitation.[1]

Step-by-Step Workflow (To make 1 mL Working Solution):

Step 1 (Solvent): Pipette 100 µL of BC-105 Stock (from Protocol A) into a fresh 1.5 mL

Eppendorf tube.

Step 2 (Co-Solvent): Add 400 µL of PEG300.

Technique: Pipette slowly down the side of the tube.

Action: Vortex immediately for 10 seconds. The solution should be clear and slightly

viscous.[1]

Step 3 (Surfactant): Add 50 µL of Tween 80.

Technique: Tween 80 is viscous; cut the pipette tip if necessary for accuracy.[1]

Action: Vortex for 20 seconds. Solution must be homogenous.

Step 4 (Aqueous Carrier): Add 450 µL of Warm (37°C) Saline.

Technique: Add in small aliquots (e.g., 100 µL at a time) while vortexing, or add slowly

while the tube is on a vortex mixer.

Action: Vortex vigorously for 30 seconds.

Final QC: Inspect against a light source. The solution should be clear to slightly opalescent,

but free of particulates.

Quantitative Formulation Table
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Component Final % (v/v) Vol for 1 mL Vol for 5 mL Role

BC-105 Stock (in

DMSO)
10% 100 µL 500 µL Solubilizer

PEG300 40% 400 µL 2.0 mL Stabilizer

Tween 80 5% 50 µL 250 µL Surfactant

Saline / Water 45% 450 µL 2.25 mL Bulking Agent

Total 100% 1000 µL 5.0 mL

Visualization: The Solubility Pathway
The following diagram illustrates the critical path to a stable formulation. Note the

"Checkpoints" where the user must validate clarity.
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Caption: Step-by-step solubilization workflow for BC-105. Yellow diamonds indicate mandatory

visual inspection points to ensure formulation stability.

Troubleshooting & Scientific Rationale
Why this specific ratio (10:40:5:45)?
This is a "Gold Standard" vehicle for lipophilic small molecules (LogP 3–5).[1]

DMSO (10%): High enough to dissolve the drug, low enough to avoid severe cytotoxicity or

hemolysis in mice (LD50 for DMSO is ~7 mL/kg, but <2 mL/kg is recommended for bolus).[1]

PEG300 (40%): Acts as a "molecular spacer," preventing hydrophobic drug molecules from

colliding and crystallizing when the water content increases.[1]

Tween 80 (5%): Provides a micellar shield.[1] If micro-crystals form, Tween 80 encapsulates

them, keeping them in suspension rather than allowing them to form large blockages.[1]

Common Failure Modes:
"The solution turned milky white immediately after adding saline."

Cause: You added saline too fast or skipped the Tween 80 step.[1]

Fix: Add saline dropwise while vortexing.[1][2] Ensure Tween 80 is fully mixed before

saline addition.[1][2]

"The solution is viscous and hard to inject."[1]

Cause: PEG300 is naturally viscous.[1]

Fix: Warm the final solution to 37°C prior to injection. Use a 27G or larger needle; avoid

30G needles if possible.

"Can I use PBS instead of Saline?"

Answer: Yes, but Saline (0.9% NaCl) is less likely to cause "salting out" effects compared

to high-salt buffers like PBS for very sensitive compounds.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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